![molecular formula C21H21ClN4O4S B143876 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid CAS No. 160384-40-7](/img/structure/B143876.png)
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid
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Overview
Description
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid, also known as 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid, is a useful research compound. Its molecular formula is C21H21ClN4O4S and its molecular weight is 460.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroleptic Agent
The compound is used as a neuroleptic agent . Neuroleptic agents are drugs that are used to treat psychosis, particularly in schizophrenia and bipolar disorder. They work by blocking dopamine receptors in the brain, which helps to normalize brain function and reduce symptoms of psychosis .
Treatment of Schizophrenia
The compound is used in the treatment of schizophrenia . Schizophrenia is a chronic and severe mental disorder that affects how a person thinks, feels, and behaves. It is characterized by distortions in thinking, perception, emotions, language, sense of self, and behavior .
Pharmaceutical Formulations
The compound is used in pharmaceutical formulations . It is used as an active ingredient in medications, and its stability makes it advantageous for formulation .
Production Process
There is a novel, industrially easily realizable and economically preferable process for the production of this compound . This process is advantageous as it allows for the production of pure compound .
Quality Control in Pharmaceuticals
The compound is used in the development of analytical quality by design compliant chaotropic chromatography method for ziprasidone and the determination of its five impurities . This method is used for routine quality control in capsules .
Mechanism of Action
Target of Action
It is known that benzisothiazole derivatives can exhibit various biological activities . For instance, some benzisothiazole derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .
Mode of Action
Benzisothiazole derivatives have been found to inhibit various enzymes, which could suggest a potential enzyme inhibition mechanism .
Biochemical Pathways
Benzisothiazole derivatives have been found to have antimicrobial activity, suggesting they may interfere with bacterial growth and reproduction pathways .
Pharmacokinetics
It is noted that the presence of both carbonyl and urea groups in similar compounds might increase the drug’s ability to penetrate cells in vivo .
Result of Action
Benzisothiazole derivatives have been found to have antimicrobial activity, suggesting they may inhibit the growth and reproduction of bacteria .
Action Environment
It is known that factors such as ph, temperature, and the presence of other substances can affect the action of similar compounds .
properties
IUPAC Name |
2-[5-[2-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]ethyl]-4-chloro-2-nitrophenyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN4O4S/c22-17-13-18(26(29)30)15(12-20(27)28)11-14(17)5-6-24-7-9-25(10-8-24)21-16-3-1-2-4-19(16)31-23-21/h1-4,11,13H,5-10,12H2,(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVBLECFRGBVIFZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC(=C(C=C2Cl)[N+](=O)[O-])CC(=O)O)C3=NSC4=CC=CC=C43 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-[2-[4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl]ethyl]-4-chloro-2-nitro-benzeneacetic Acid |
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